Cas no 724745-15-7 (6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 724745-15-7
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 5054452
• Update Time: 2026-02-28

6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2-(pyrrolidin-1-yl)-3h,4h-thieno[2,3-d]pyrimidin-4-one
• 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C12H15N3OS/c1-2-8-7-9-10(16)13-12(14-11(9)17-8)15-5-3-4-6-15/h7H,2-6H2,1H3,(H,13,14,16)
• InChI Key： BEDUBZHBHWDQDV-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC(=O)C2C=C(CC)SC=2N1

Additional information on 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 724745-15-7)

The compound 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 724745-15-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thienopyrimidine derivative combines a pyrimidine core with a thiophene ring, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its pyrrolidine substitution, which enhances its bioavailability and binding affinity to various biological targets.

In recent years, the demand for novel small molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has been explored for its potential role in modulating enzyme activity, particularly in cancer research and inflammatory diseases. Its structural similarity to known ATP-competitive inhibitors makes it a promising candidate for further investigation in these fields.

The synthesis of 724745-15-7 typically involves multi-step organic reactions, including cyclization and amination processes, to achieve the desired thienopyrimidine framework. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for pharmaceutical intermediates and research reagents.

From an industrial perspective, 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is often utilized as a building block for more complex molecules. Its compatibility with parallel synthesis and combinatorial chemistry techniques makes it valuable for high-throughput screening campaigns. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to academic and industrial clients.

Environmental and safety considerations are paramount when handling 724745-15-7. While not classified as hazardous under current regulations, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adherence to waste disposal protocols. Regulatory compliance with REACH and other global chemical inventories ensures its lawful distribution and use.

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like 6-Ethyl-2-(pyrrolidin-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. Computational models predict its interactions with protein targets, accelerating hit-to-lead optimization. This aligns with growing interest in fragment-based drug design, where small molecules serve as starting points for developing therapeutics with improved efficacy and safety profiles.

In conclusion, CAS No. 724745-15-7 represents a compelling case study in modern medicinal chemistry. Its applications span drug development, material science, and chemical biology, reflecting the interdisciplinary nature of contemporary research. As scientific inquiries into heterocyclic compounds continue to evolve, this thienopyrimidine derivative remains a subject of active exploration and innovation.